Cas no 444763-39-7 (2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide)

• Product Name: 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide
• CAS No: 444763-39-7
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 6535930
• PubChem ID: 2713927
• Update Time: 2025-08-03

2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide
• (Z)-2-Cyano-N-propan-2-yl-3-(4-propan-2-ylphenyl)prop-2-enamide
• Z44347386
• EN300-26574734
• 2-cyano-N-(propan-2-yl)-3-[4-(propan-2-yl)phenyl]prop-2-enamide
• 444763-39-7

• Inchi： 1S/C16H20N2O/c1-11(2)14-7-5-13(6-8-14)9-15(10-17)16(19)18-12(3)4/h5-9,11-12H,1-4H3,(H,18,19)/b15-9-
• InChI Key： IMAKPYRMLYMDDG-DHDCSXOGSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=CC(=CC=1)C(C)C)NC(C)C

Computed Properties

• Exact Mass: 256.157563266g/mol
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide

Comprehensive Introduction to 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide (CAS No. 444763-39-7)

2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide (CAS No. 444763-39-7) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound, often referred to by its systematic IUPAC name, features a cyano group and an enamide moiety, which contribute to its reactivity and potential applications. The presence of isopropyl substituents enhances its lipophilicity, making it a candidate for studies involving drug delivery systems and bioactive molecule design.

In recent years, the demand for novel small-molecule inhibitors and intermediates has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in compounds like 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide due to their potential role in modulating enzyme activity or serving as building blocks for more complex structures. Its CAS No. 444763-39-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide typically involves multi-step organic reactions, including Knoevenagel condensation and amide coupling. These methods align with the growing emphasis on atom economy and sustainable synthesis, topics frequently discussed in modern chemistry forums. The compound’s cyano group also makes it a subject of interest in click chemistry applications, where its reactivity can be harnessed for bioconjugation or material science innovations.

From an industrial perspective, CAS No. 444763-39-7 is often explored for its potential in crop protection formulations. Agrochemical companies are actively investigating derivatives of this compound for their pesticidal or herbicidal properties, especially as the industry shifts toward eco-friendly alternatives. This aligns with global trends addressing food security and sustainable agriculture, which dominate search queries in agricultural chemistry.

Analytical characterization of 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and validate its structural integrity, critical for regulatory compliance in pharmaceutical and agrochemical applications. The compound’s logP and solubility profiles are also key parameters evaluated in ADMET studies, a hot topic in drug discovery circles.

In conclusion, 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yl)phenylprop-2-enamide (CAS No. 444763-39-7) represents a versatile scaffold with broad applicability across life sciences and materials research. Its integration into drug discovery pipelines and agrochemical development underscores its importance in addressing contemporary challenges, from disease treatment to sustainable farming. As research progresses, this compound is poised to remain a focal point in scientific literature and patent filings.